Cas no 1609403-36-2 (3-Ethyl-3-methylpiperidine hydrochloride)

• Product Name: 3-Ethyl-3-methylpiperidine hydrochloride
• CAS No: 1609403-36-2
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• CID: 4608517
• Update Time: 2025-08-03

3-Ethyl-3-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-3-methylpiperidine hydrochloride
• 3-Ethyl-3-methylpiperidinehydrochloride
• SB42640
• 3-ethyl-3-methylpiperidine;hydrochloride

• Inchi： 1S/C8H17N.ClH/c1-3-8(2)5-4-6-9-7-8;/h9H,3-7H2,1-2H3;1H
• InChI Key： QHMKMWAHGDONIX-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C)(CC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.6
• Topological Polar Surface Area: 12

Additional information on 3-Ethyl-3-methylpiperidine hydrochloride

3-Ethyl-3-methylpiperidine hydrochloride: A Comprehensive Overview

3-Ethyl-3-methylpiperidine hydrochloride, also known by its CAS number 1609403-36-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a member of the piperidine family, which are six-membered cyclic amines with a wide range of applications in drug design and synthesis. The structure of 3-Ethyl-3-methylpiperidine hydrochloride consists of a piperidine ring with ethyl and methyl substituents at the 3-position, making it a unique derivative with potential for various chemical modifications.

The synthesis of 3-Ethyl-3-methylpiperidine hydrochloride typically involves the use of alkylating agents to introduce the ethyl and methyl groups onto the piperidine ring. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which is crucial for its application in chiral drug design. The hydrochloride salt form is often preferred due to its stability and solubility properties, making it suitable for use in both laboratory settings and industrial applications.

In terms of applications, 3-Ethyl-3-methylpiperidine hydrochloride has been explored as a building block in the construction of bioactive molecules. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for use in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic activities, suggesting its role in the development of novel pain management therapies.

Recent research has also focused on the use of 3-Ethyl-3-methylpiperidine hydrochloride in the synthesis of peptide mimetics. These mimetics are designed to mimic the structure and function of naturally occurring peptides, offering a promising avenue for drug discovery. By incorporating this compound into peptide backbones, researchers have been able to create molecules with enhanced stability and bioavailability, which are critical factors in drug delivery systems.

The versatility of 3-Ethyl-3-methylpiperidine hydrochloride extends beyond medicinal chemistry. It has also found applications in materials science, particularly in the development of advanced polymers and catalysts. Its ability to act as a template for organizing molecular structures has led to its use in self-assembling systems, which hold potential for applications in nanotechnology.

In conclusion, 3-Ethyl-3-methylpiperidine hydrochloride, with its unique structural features and diverse applications, continues to be a focal point in chemical research. As new methodologies emerge for its synthesis and modification, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial pursuits.